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Compound of Interest

2-Aminopropanenitrile
Compound Name: _
hydrochloride

Cat. No.: B122081

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Aminopropanenitrile hydrochloride, a key building block in organic synthesis, presents a
specific set of handling and safety challenges that necessitate a thorough understanding of its
chemical properties. This in-depth technical guide provides a comprehensive overview of the
safety data, handling protocols, and emergency procedures for 2-Aminopropanenitrile
hydrochloride. By elucidating the causality behind experimental choices and grounding
recommendations in authoritative data, this guide aims to empower researchers, scientists, and
drug development professionals to work with this compound safely and effectively. We will
delve into its toxicological profile, reactivity, and provide a detailed experimental protocol for its
use, ensuring a self-validating system of safety and scientific integrity.

Chemical Identity and Physical Properties

2-Aminopropanenitrile hydrochloride is the hydrochloride salt of 2-aminopropanenitrile. The
presence of both an amino and a nitrile functional group, combined with its salt form, dictates
its physical and chemical behavior.
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Property Value

Source(s)

) 2-Aminopropanenitrile
Chemical Name

[1]

hydrochloride
Synonym(s) Alaninenitrile hydrochloride [2]
CAS Number 72187-91-8 [3][4]
Molecular Formula C3H7CINz [3]
Molecular Weight 106.55 g/mol [3]
Appearance White to off-white solid
Melting Point 144-146 °C [3]
Solubility Soluble in water.

Hazard Identification and GHS Classification

A thorough understanding of the hazards associated with 2-Aminopropanenitrile

hydrochloride is paramount for safe handling. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear framework for understanding these

risks.

GHS Pictograms:

Signal Word:Warning[3]

Hazard Statements:

e H302: Harmful if swallowed.[3][5]

e H312: Harmful in contact with skin.[5]

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

e H332: Harmful if inhaled.[5]
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e H335: May cause respiratory irritation.[6]
Precautionary Statements:

A proactive approach to safety involves adherence to the following precautionary statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

e P264: Wash skin thoroughly after handling.[3]

e P270: Do not eat, drink or smoke when using this product.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[3]

e P302+P352: IF ON SKIN: Wash with plenty of water.[3]
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological Profile: A Mechanistic Perspective

While specific LD50 data for 2-Aminopropanenitrile hydrochloride is not readily available in
the provided search results, its toxicity can be inferred from its chemical structure and the
known hazards of related compounds. The nitrile group (-C=N) is a key toxiphore. In the body,
nitriles can be metabolized to release cyanide ions, which are potent inhibitors of cellular
respiration. The hydrochloride salt can also contribute to local irritation upon contact with moist
tissues.

The primary routes of exposure are ingestion, skin contact, and inhalation.[5] The "harmful”
classification for all three routes underscores the need for stringent containment and personal
protective equipment. The irritant effects on the skin, eyes, and respiratory tract are likely due
to the acidic nature of the hydrochloride and the reactivity of the amino and nitrile groups with
biological macromolecules.
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Safe Handling and Storage: A Proactive Approach

A self-validating safety system relies on robust handling and storage procedures that minimize
the risk of exposure.

Engineering Controls:

e Fume Hood: All handling of 2-Aminopropanenitrile hydrochloride powder should be
conducted in a certified chemical fume hood to prevent inhalation of dust.

o Ventilation: Ensure adequate general laboratory ventilation.
Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical and should be based on a thorough risk
assessment.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a risk of splashing.

» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves
should be inspected prior to use and changed frequently, especially after direct contact.

o Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a higher
risk of exposure, consider additional protective clothing such as an apron or coveralls.

e Respiratory Protection: For situations where dust generation is unavoidable and engineering
controls are insufficient, a NIOSH-approved particulate respirator should be used.

Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[7]
e Incompatible Materials: Store away from strong oxidizing agents.

e Hygroscopic Nature: The compound may be sensitive to moisture; store in a desiccator if
necessary.
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Emergency Procedures: A Rapid and Informed
Response

In the event of an accidental exposure or spill, a swift and correct response is crucial.

First-Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER
or doctor/physician.[7]

 If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[7]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 4. Avoid dust formation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation, and
place it in a suitable, labeled container for disposal.

Reactivity and Stability Profile

Understanding the reactivity of 2-Aminopropanenitrile hydrochloride is essential for
preventing hazardous reactions in the laboratory.

 Stability: The compound is stable under recommended storage conditions.[7]
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e Incompatible Materials: Avoid contact with strong oxidizing agents. The amino group can
react with strong acids, though it is already in its hydrochloride salt form.

e Hazardous Decomposition Products: Upon thermal decomposition, it may emit toxic fumes
including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride.[7] Due
to the nitrile group, the formation of hydrogen cyanide upon heating is also a significant
concern.[8][9]

Experimental Protocol: Strecker Synthesis of a-
Aminonitriles

The Strecker synthesis is a classic and versatile method for the preparation of a-aminonitriles,
the class of compounds to which 2-aminopropanenitrile belongs.[10][11][12] This protocol
provides a general framework for a related synthesis, emphasizing the safety considerations at
each step.

Objective: To synthesize an a-aminonitrile via a one-pot Strecker reaction.

Materials:

Aldehyde (e.g., benzaldehyde)

e Ammonium chloride

e Sodium cyanide

e Methanol

o Water

 Hydrochloric acid (for workup)

e Dichloromethane (for extraction)

e Magnesium sulfate (for drying)

Equipment:
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Round-bottom flask
Magnetic stirrer
Dropping funnel

Ice bath

Separatory funnel
Rotary evaporator

pH meter or pH paper
Procedure:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic
stir bar.

Initial Mixture: To the flask, add the aldehyde, ammonium chloride, and methanol. Cool the
mixture in an ice bath with stirring.

Cyanide Addition: Dissolve sodium cyanide in a minimal amount of cold water. CAUTION:
Sodium cyanide is highly toxic. Handle with extreme care and appropriate PPE. Slowly add
the sodium cyanide solution to the reaction mixture via a dropping funnel over 30 minutes,
maintaining the temperature below 10 °C.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, carefully quench the reaction by adding water. Adjust
the pH to acidic (pH ~2) with hydrochloric acid to neutralize any unreacted cyanide. Perform
this step in the fume hood as it may generate hydrogen cyanide gas.

Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane (3 x 50 mL).
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e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography or
recrystallization.

Visualization of Key Processes

To further clarify the safety and experimental workflows, the following diagrams are provided.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow

Obtain 2-Aminopropanenitrile
hydrochloride

Don Appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

'

Work in a Certified
Chemical Fume Hood

'

Weigh the required amount
in a tared container

l

Transfer to reaction vessel

'

Clean spills immediately

'

Store in a cool, dry,
well-ventilated area

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminopropanenitrile hydrochloride.
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Emergency Response Decision Tree

Exposure Occurs

Yes No
Skin Contact Eye Contact Inhalation Ingestion
Remove contaminated clothing
Move to fresh air Rinse mouth
Rinse skin with water Rinse eyes with water
for 15 minutes for 15 minutes

Seek immediate
medical attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to exposure.

Conclusion

2-Aminopropanenitrile hydrochloride is a valuable reagent in chemical synthesis, but its
handling requires a comprehensive understanding of its associated hazards. By adhering to the
principles of good laboratory practice, utilizing appropriate engineering controls and personal
protective equipment, and being prepared for emergency situations, researchers can mitigate
the risks associated with this compound. This guide serves as a foundational resource for the
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safe and effective use of 2-Aminopropanenitrile hydrochloride in a professional research
and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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